Cas no 2228487-72-5 (methyl 5-(3-aminopropoxy)thiophene-2-carboxylate)

• Product Name: methyl 5-(3-aminopropoxy)thiophene-2-carboxylate
• CAS No: 2228487-72-5
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 6529413
• PubChem ID: 165674907
• Update Time: 2025-06-10

methyl 5-(3-aminopropoxy)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-aminopropoxy)thiophene-2-carboxylate
• EN300-1785641
• 2228487-72-5

• Inchi： 1S/C9H13NO3S/c1-12-9(11)7-3-4-8(14-7)13-6-2-5-10/h3-4H,2,5-6,10H2,1H3
• InChI Key： UIAUXQIFCVDALT-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1OCCCN

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 89.8Ų

Additional information on methyl 5-(3-aminopropoxy)thiophene-2-carboxylate

Introduction to Methyl 5-(3-aminopropoxy)thiophene-2-carboxylate (CAS No. 2228487-72-5)

Methyl 5-(3-aminopropoxy)thiophene-2-carboxylate, a compound with the chemical formula C₁₁H₁₅NO₃S, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its unique CAS number 2228487-72-5, has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of both an amine group and an ester moiety in its molecular structure makes it a versatile intermediate for synthesizing more complex pharmacophores.

The methyl 5-(3-aminopropoxy)thiophene-2-carboxylate molecule is characterized by a thiophene core, which is a common scaffold in many biologically active compounds. Thiophenes are known for their ability to interact with various biological targets, making them valuable in the development of drugs targeting neurological disorders, cancer, and infectious diseases. The specific substitution pattern in this compound, with an amine-propoxy side chain attached to the thiophene ring and a methyl ester at the 2-position, contributes to its unique chemical properties and reactivity.

In recent years, there has been a growing interest in thiophene derivatives as potential therapeutic agents. The amine group in methyl 5-(3-aminopropoxy)thiophene-2-carboxylate can be further functionalized to create bioconjugates or to enhance binding affinity to biological targets. This flexibility makes it an attractive building block for drug design. Additionally, the ester functionality can be hydrolyzed under specific conditions to yield a carboxylic acid, which can then be used in subsequent synthetic steps.

One of the most compelling aspects of this compound is its potential application in the development of novel antiviral and anticancer agents. Thiophene derivatives have shown promise in inhibiting viral proteases and enzymes involved in cancer cell proliferation. For instance, studies have demonstrated that certain thiophene-based compounds can disrupt viral replication cycles by targeting critical enzymes. The amine-propoxy side chain in methyl 5-(3-aminopropoxy)thiophene-2-carboxylate may provide additional interactions with these targets, enhancing the compound's efficacy.

The synthesis of methyl 5-(3-aminopropoxy)thiophene-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the thiophene ring, functionalization at the 5-position with a propoxy group, and introduction of the methyl ester at the 2-position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The pharmacological properties of methyl 5-(3-aminopropoxy)thiophene-2-carboxylate have been explored in several preclinical studies. These studies have focused on evaluating its interaction with biological targets such as enzymes and receptors. Preliminary results suggest that this compound exhibits inhibitory activity against certain enzymes implicated in disease pathways. For example, it has shown potential in inhibiting proteases that are overexpressed in cancer cells, thereby disrupting their growth and survival mechanisms.

The structural features of methyl 5-(3-aminopropoxy)thiophene-2-carboxylate also make it a valuable tool for understanding molecular recognition processes. By studying how this compound interacts with biological targets, researchers can gain insights into the binding mechanisms of other pharmacologically relevant molecules. This information can be used to design more effective drugs with improved selectivity and reduced side effects.

In conclusion, methyl 5-(3-aminopropoxy)thiophene-2-carboxylate (CAS No. 2228487-72-5) is a promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features and versatile reactivity make it an ideal candidate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for thiophene derivatives, compounds like methyl 5-(3-aminopropoxy)thiophene-2-carboxylate will undoubtedly play a crucial role in advancing medicinal chemistry.